molecular formula C15H14OS B8442582 4-(2-Methyl-benzylsulfanyl)-benzaldehyde

4-(2-Methyl-benzylsulfanyl)-benzaldehyde

Cat. No. B8442582
M. Wt: 242.3 g/mol
InChI Key: HNRQETSUMRHHBI-UHFFFAOYSA-N
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Description

4-(2-Methyl-benzylsulfanyl)-benzaldehyde is a useful research compound. Its molecular formula is C15H14OS and its molecular weight is 242.3 g/mol. The purity is usually 95%.
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properties

Product Name

4-(2-Methyl-benzylsulfanyl)-benzaldehyde

Molecular Formula

C15H14OS

Molecular Weight

242.3 g/mol

IUPAC Name

4-[(2-methylphenyl)methylsulfanyl]benzaldehyde

InChI

InChI=1S/C15H14OS/c1-12-4-2-3-5-14(12)11-17-15-8-6-13(10-16)7-9-15/h2-10H,11H2,1H3

InChI Key

HNRQETSUMRHHBI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1CSC2=CC=C(C=C2)C=O

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

4-fluoro-benzaldehyde (1.16 g, 9.32 mmol) was added dropwise over 2 minutes to a solution of o-tolyl-methanethiol (1.35 g, 9.79 mmol) and Cesium carbonate (3.19 g, 9.79 mmol) in DMF (20 mL). The solution was stirred at 40° C. overnight and then poured into copious water. The pH of the solution was adjusted to 4 with 1N HCl(aq), and the aqueous solution was extracted with ethyl acetate (2×35 mL). The combined organic layers were washed with water, followed by brine. The combined organic layers were then dried (Na2SO4) and the solvent removed under reduced pressure. The resulting residue was purified via radial chromatography (15% ethyl acetate in hexanes) to yield 1.29 g (54%) of 4-(2-Methyl-benzylsulfanyl)-benzaldehyde (28.1). LC/MSD m/e: 243.0 (M+H).
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